molecular formula C23H19N3O3S B281089 N-(3-methylphenyl)-4-[(8-quinolinylsulfonyl)amino]benzamide

N-(3-methylphenyl)-4-[(8-quinolinylsulfonyl)amino]benzamide

Cat. No. B281089
M. Wt: 417.5 g/mol
InChI Key: JZHSPAOYTKQDQH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(3-methylphenyl)-4-[(8-quinolinylsulfonyl)amino]benzamide, also known as NSC-743380, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of sulfonylureas, which are widely used in the treatment of type 2 diabetes. NSC-743380 has been found to exhibit promising anticancer activity, making it a potential candidate for the development of new cancer therapies.

Mechanism of Action

The mechanism of action of N-(3-methylphenyl)-4-[(8-quinolinylsulfonyl)amino]benzamide involves the inhibition of the enzyme carbonic anhydrase IX (CAIX), which is overexpressed in many types of cancer cells. CAIX plays a critical role in the regulation of pH in cancer cells, and its inhibition leads to a decrease in pH and subsequent induction of apoptosis. In addition, N-(3-methylphenyl)-4-[(8-quinolinylsulfonyl)amino]benzamide has been found to inhibit the activity of topoisomerase II, which is another important target for cancer therapy.
Biochemical and Physiological Effects:
N-(3-methylphenyl)-4-[(8-quinolinylsulfonyl)amino]benzamide has been shown to induce a variety of biochemical and physiological effects in cancer cells. These include the activation of caspases, which are enzymes that play a key role in the induction of apoptosis. In addition, N-(3-methylphenyl)-4-[(8-quinolinylsulfonyl)amino]benzamide has been found to inhibit the activity of several signaling pathways that are involved in cancer cell proliferation and survival.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(3-methylphenyl)-4-[(8-quinolinylsulfonyl)amino]benzamide is its potent anticancer activity against a wide range of cancer cell lines. In addition, its mechanism of action is well understood, which makes it an attractive target for the development of new cancer therapies. However, one limitation of N-(3-methylphenyl)-4-[(8-quinolinylsulfonyl)amino]benzamide is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on N-(3-methylphenyl)-4-[(8-quinolinylsulfonyl)amino]benzamide. One potential direction is the development of new formulations or delivery methods that can improve its solubility and bioavailability. Another direction is the exploration of its potential in combination with other anticancer agents, which may lead to synergistic effects. Finally, further studies are needed to investigate the safety and efficacy of N-(3-methylphenyl)-4-[(8-quinolinylsulfonyl)amino]benzamide in vivo, which is a critical step in the development of new cancer therapies.

Synthesis Methods

The synthesis of N-(3-methylphenyl)-4-[(8-quinolinylsulfonyl)amino]benzamide involves a multi-step process that starts with the reaction of 3-methylbenzoic acid with thionyl chloride to form the corresponding acid chloride. This is followed by the reaction of the acid chloride with 8-aminoquinoline to form the intermediate product. The final step involves the reaction of the intermediate with benzenesulfonyl chloride to yield N-(3-methylphenyl)-4-[(8-quinolinylsulfonyl)amino]benzamide.

Scientific Research Applications

N-(3-methylphenyl)-4-[(8-quinolinylsulfonyl)amino]benzamide has been the subject of numerous studies in the field of cancer research. It has been found to exhibit potent anticancer activity against a wide range of cancer cell lines, including breast, lung, colon, and prostate cancer cells. In addition, N-(3-methylphenyl)-4-[(8-quinolinylsulfonyl)amino]benzamide has been shown to induce apoptosis (programmed cell death) in cancer cells, which is a key mechanism for the elimination of cancer cells.

properties

Molecular Formula

C23H19N3O3S

Molecular Weight

417.5 g/mol

IUPAC Name

N-(3-methylphenyl)-4-(quinolin-8-ylsulfonylamino)benzamide

InChI

InChI=1S/C23H19N3O3S/c1-16-5-2-8-20(15-16)25-23(27)18-10-12-19(13-11-18)26-30(28,29)21-9-3-6-17-7-4-14-24-22(17)21/h2-15,26H,1H3,(H,25,27)

InChI Key

JZHSPAOYTKQDQH-UHFFFAOYSA-N

SMILES

CC1=CC(=CC=C1)NC(=O)C2=CC=C(C=C2)NS(=O)(=O)C3=CC=CC4=C3N=CC=C4

Canonical SMILES

CC1=CC(=CC=C1)NC(=O)C2=CC=C(C=C2)NS(=O)(=O)C3=CC=CC4=C3N=CC=C4

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.